Organic Compounds
Organic compounds are a vast and diverse group of chemical substances that contain carbon atoms covalently bonded to hydrogen, as well as other elements such as oxygen, nitrogen, sulfur, or halogens. These compounds form the building blocks of life and are essential in numerous industrial applications ranging from pharmaceuticals and agrochemicals to plastics and solvents. Organic chemistry is a fundamental discipline within chemical sciences, focusing on the structure, properties, composition, reactions, and preparation of organic compounds. Due to their wide range of functionalities and structural diversity, organic compounds exhibit diverse physical and chemical properties, making them indispensable in modern society for various purposes including medicine, food, and everyday materials.
- Hydrocarbons
- Aldehyde/Ketone
- Alcohol/Ether
- Acids/Esters
- Amines/Sulfonamides
- cyanides/Cyanides
- Heterocyclic Compounds
- Organic Halides
- Benzenoids
- Organoheterocyclic compounds
- Organic oxygen compounds
- Lipids and lipid-like molecules
- Organic nitrogen compounds
- Organic acids and derivatives
- Alkaloids and derivatives
- Organosulfur compounds
- Phenylpropanoids and polyketides
- Organometallic compounds
- Organohalogen compounds
- Organic 1,3-dipolar compounds
- Organic Polymers
- Nucleosides, nucleotides, and analogues
- Acetylides
- Organic salts
- Hydrocarbon derivatives
- Organophosphorus compounds
- Lignans, neolignans and related compounds
- Carbides
- Allenes
| Structure | Chemical Name | CAS | MF |
|---|---|---|---|
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norethindrone acetate | 51-98-9 | C22H28O3 |
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Urea | 57-13-6 | CH4N2O |
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Ethinylestradiol | 57-63-6 | C20H24O2 |
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Vitamin K3 | 58-27-5 | C11H8O2 |
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Cyanocobalamin | 68-19-9 | C63H92CoN14O14P |
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all-trans-Retinol | 68-26-8 | C20H30O |
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Methandrostenolone | 72-63-9 | C20H28O2 |
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trichloro(methyl)silane | 75-79-6 | CH3Cl3Si |
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Choline Dihydrogen Citrate | 77-91-8 | C11H21NO8 |
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N-Ethyl-P-toluenesulfonamide | 80-39-7 | C9H13NO2S |
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